
stearic acid CAS number and material safety
data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stearic Acid

Cat. No.: B036810 Get Quote

An In-depth Technical Guide to Stearic Acid: CAS Number and Safety Data

This guide provides comprehensive technical information on stearic acid, focusing on its

Chemical Abstracts Service (CAS) number, and a detailed analysis of its Material Safety Data

Sheet (MSDS), now referred to as the Safety Data Sheet (SDS). The content is tailored for

researchers, scientists, and professionals in drug development, presenting quantitative data,

experimental protocols, and logical workflows to ensure safe handling and use.

Chemical Identification
Stearic acid is a saturated fatty acid with an 18-carbon chain.[1][2] It is one of the most

common saturated fatty acids found in nature and is widely used in various industries, including

pharmaceuticals, cosmetics, and food production.[1][3] Its IUPAC name is octadecanoic acid.

[1][2][4]
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Identifier Value

CAS Number 57-11-4[1][5][6][7]

EC Number 200-313-4[5][8]

Molecular Formula C₁₈H₃₆O₂[1][6]

Linear Formula CH₃(CH₂)₁₆COOH[1]

Synonyms
Octadecanoic acid, 1-Heptadecanecarboxylic

Acid, Stearophanic Acid[1][6][8][9]

Physical and Chemical Properties
Stearic acid is a waxy, white or colorless solid at room temperature.[1][2][10][11] It has a

characteristic odor and taste that resembles tallow.[1] While it is practically insoluble in water, it

is soluble in organic solvents such as ethanol, ether, and chloroform.[1][10][11]

Property Value

Molecular Weight 284.48 g/mol [1][2][4]

Appearance White or colorless, wax-like solid[1][10]

Melting Point 67-72 °C (153-162 °F)[1]

Boiling Point 361 °C (682 °F)[1][10][12]

Density 0.847 g/cm³ at 70 °C[11]

Vapor Pressure 1 mmHg at 173.7 °C

Water Solubility Practically insoluble[1]

Solubility in Organic Solvents Soluble in ethanol, ether, chloroform[1][3]

Hazard Identification and Toxicology
According to most GHS classifications, stearic acid is considered nonhazardous.[5][10]

However, it can cause mild irritation to the eyes, skin, and respiratory tract, particularly in its

powdered form.[9][13][14] It is a combustible solid and will burn at high temperatures.[10][15]
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Hazard Data Value

Flash Point 196 °C (385 °F)[10][16]

Autoignition Temperature 395 °C (743 °F)[10][16]

Oral LD50 (Rat) > 2,000 mg/kg[12][17]

Dermal LD50 (Rabbit) > 2,000 mg/kg[12][17][18]

GHS Classification Not classified as hazardous[5][10][18]

Potential Health Effects
May cause skin, eye, and respiratory tract

irritation[8][9][13]

Experimental and Safety Protocols
First-Aid Experimental Protocols
In the event of exposure, the following first-aid measures should be implemented. A logical

workflow for handling exposure is detailed in the subsequent diagram.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] If irritation persists, seek medical

attention.[12]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing.[9][12] If skin irritation occurs, get medical advice.[17]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[10][13] If symptoms like coughing or breathing difficulty appear, get medical

assistance.[12]

Ingestion: Do NOT induce vomiting.[9] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water.[9] Never give anything by mouth to an

unconscious person and seek medical attention.[9][12][19]
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Exposure to Stearic Acid Occurs

Identify Exposure Route

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Ingestion

 Ingestion 

Move to Fresh Air.
Keep at rest.

Remove Contaminated Clothing.
Wash with Soap & Water for 15 min.

Rinse Cautiously with Water for 15 min.
Remove Contact Lenses.

Rinse Mouth.
Drink 2-4 cups of Water.

Do NOT Induce Vomiting.

Do Symptoms Persist?

Seek Medical Attention

Yes

Monitor Condition

No

Click to download full resolution via product page

First-Aid Decision Workflow for Stearic Acid Exposure.

Accidental Release Measures: Spill Cleanup Protocol
Proper containment and cleanup are crucial to prevent environmental contamination and

further exposure.

Isolate the Area: Immediately isolate the spill area and keep unnecessary personnel away.

[20]
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Remove Ignition Sources: Remove all sources of ignition from the vicinity.[16]

Ventilate: Ensure the area is well-ventilated.[20]

Personal Protective Equipment (PPE): Equip cleanup crew with appropriate PPE, including

gloves, goggles, and respiratory protection if dust is generated.[15][19]

Containment and Cleanup:

For solid spills, dampen the material with 60-70% ethanol to prevent dust formation.[16]

Use a vacuum or broom to sweep up the material and place it into a suitable, sealed

container for disposal.[10][20]

Avoid actions that create dust.[19]

Post-Cleanup: Wash the spill site with a soap and water solution after material pickup is

complete.[10][16]

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.

[10]

Spill Detected Isolate Area &
Remove Ignition Sources

Don PPE
(Gloves, Goggles, Respirator)

Dampen Solid with Ethanol
(to prevent dust) Sweep or Vacuum Material Place in Sealed

Disposal Container
Wash Spill Site

with Soap & Water Dispose per Regulations

Click to download full resolution via product page

Experimental Workflow for Stearic Acid Spill Cleanup.

Fire-Fighting Protocol
Stearic acid is a combustible solid but does not ignite readily.[17]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[13][15][19]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material

and spread the fire.[15][21]
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Hazardous Combustion Products: Combustion may produce toxic fumes and gases,

including carbon oxides (CO, CO₂).[10][17][19]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[17][19][20]

Handling, Storage, and Incompatibilities
Proper handling and storage are essential to maintain the stability and safety of stearic acid.

Safe Handling Procedures
Handle in a well-ventilated area to avoid dust formation and inhalation.[10][15][19]

Avoid contact with eyes, skin, and clothing.[9]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[10][15][21]

Use appropriate personal protective equipment (PPE), such as chemical safety goggles and

gloves.[9][10][19]

Dry powders can build static electricity; provide adequate precautions like electrical

grounding.[17]

Storage Conditions
Store in a cool, dry, well-ventilated area.[9][15]

Keep containers tightly closed when not in use.[9][10][15]

Keep away from heat, sparks, open flames, and other sources of ignition.[9][15][20]

Store away from incompatible materials.[9]

Incompatible Materials
Strong Oxidizing Agents: Can cause a violent reaction.[5][9][18]

Strong Bases and Reducing Agents: Incompatible and may react violently.[5][10][18]
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decision Prepare to Handle
Stearic Acid

Is Area Well-Ventilated?

Use Fume Hood or
Provide Local Exhaust

No

Required PPE On?
(Gloves, Goggles)

Yes

Wear Appropriate PPE

No

Ignition Sources Removed?

Yes

Remove Heat, Sparks,
Flames

No

Proceed with Handling

Yes

Post-Handling: Storage

Keep Container Tightly Closed.
Store in Cool, Dry Area.

Separate from Incompatibles.

Click to download full resolution via product page

Logical Relationship for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [stearic acid CAS number and material safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036810#stearic-acid-cas-number-and-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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